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Compound of Interest

Compound Name: Propyl methanethiosulfonate

CAS No.: 24387-69-7

Cat. No.: B014322

Get Quote

Executive Summary
In the landscape of cysteine alkylation, Propyl Methanethiosulfonate (PMTS) occupies a

specialized niche distinct from standard irreversible alkylating agents like Iodoacetamide (IAA)

or N-Ethylmaleimide (NEM). While Methyl Methanethiosulfonate (MMTS) is the industry

standard for reversible cysteine blocking, PMTS offers a unique +74.15 Da mass signature and

a larger steric footprint (approx. 3.0 Å extension).[1]

This guide analyzes the utility of PMTS for mass shift analysis, cysteine scanning mutagenesis

(SCAM), and reversible "molecular ruler" applications, comparing its performance metrics

directly against industry alternatives.

Technical Deep Dive: The PMTS Mechanism
Chemical Mechanism
PMTS belongs to the methanethiosulfonate (MTS) class of reagents.[2] Unlike alkyl halides

(IAA) or maleimides (NEM) which form irreversible thioether bonds, PMTS reacts with cysteine

sulfhydryl groups via a thiol-disulfide exchange reaction.
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The reagent transfers its

moiety to the cysteine thiolate anion (

), releasing methanesulfinic acid as a leaving group. This results in the formation of a mixed
disulfide: Cysteine-S-S-Propyl.

Key Implication: The bond formed is a disulfide.[3] Consequently, the modification is reversible

upon exposure to reducing agents (DTT,

-ME, TCEP). This reversibility is a double-edged sword: it allows for "tag-switch" assays but
requires strict exclusion of reducing agents during downstream processing (e.g., tryptic
digestion).

Mass Shift Derivation
Accurate mass spectrometry settings are critical for identifying PMTS-modified peptides. The

mass shift is calculated based on the addition of the propylthio group and the loss of the thiol

hydrogen.

Added Group:

(Propylthio)

Formula Change:

Calculation:

Mass of Sulfur (

): 32.065 Da

Mass of Propyl (

): 43.089 Da

Total Added Mass: 75.154 Da

Mass of Displaced Hydrogen (

): 1.008 Da
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Net Mass Shift (

): +74.146 Da

Structural Impact (The "Molecular Ruler")
PMTS adds a flexible chain extending approximately 6–7 Å from the

-carbon (compared to ~3 Å for native cysteine). This property makes PMTS an excellent
"molecular ruler" for probing steric accessibility in ion channels or active sites, distinguishing it
from the smaller MMTS (+46 Da).

Comparative Analysis: PMTS vs. Alternatives
The following table contrasts PMTS with standard alkylating agents. Note the distinct mass shift

and reversibility profile.

Feature
Propyl MTS

(PMTS)

Methyl MTS

(MMTS)

Iodoacetamide

(IAA)

N-

Ethylmaleimide

(NEM)

Modification

Type
Mixed Disulfide Mixed Disulfide

Thioether

(Carbamidometh

yl)

Thioether

(Succinimide)

Net Mass Shift +74.15 Da +45.99 Da +57.02 Da +125.05 Da

Reversibility Yes (High) Yes (High) No (Irreversible) No (Irreversible)

Reaction Speed
Very Fast (

min)

Very Fast (

min)

Moderate (20-30

min)
Fast (5-10 min)

Specificity
High (Cys

specific)

High (Cys

specific)

Moderate (can

alkylate Lys/N-

term)

High (can react

with Lys at high

pH)

Steric Bulk
Medium (~

chain)

Small (~

chain)
Small Bulky (Cyclic)
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Experimental Protocol: PMTS Labeling for MS
Analysis
Critical Warning: Because the PMTS modification involves a disulfide bond, reducing agents

must be absent during the digestion and LC-MS steps. Standard protocols using DTT/TCEP

during trypsin digestion will strip the PMTS tag.

Workflow Diagram
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Protein Sample

1. Reduction
(DTT or TCEP, 37°C, 30 min)

Expose buried Cys

2. CRITICAL: Removal of Reductant
(Spin Column / Dialysis / Zeba)

Prevent PMTS neutralization

3. PMTS Modification
(20 mM PMTS, pH 7.0-7.5, 10 min)

Specific Thiolation

4. Proteolytic Digestion
(Trypsin, NO REDUCTANT, O/N)

Generate Peptides

5. LC-MS/MS Analysis
(Search Mod: +74.146 Da)

Identify Mass Shift

Click to download full resolution via product page

Caption: Optimized workflow for PMTS labeling. Step 2 (Removal of Reductant) is the most

common failure point.

Step-by-Step Methodology
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Reagents:

Lysis Buffer: 50 mM HEPES or Tris-HCl, pH 7.5, 1% SDS (or 8M Urea).

Reducing Agent: 10 mM DTT (Dithiothreitol).

PMTS Stock: 200 mM n-Propyl Methanethiosulfonate in Isopropanol or DMSO (Prepare

fresh; MTS reagents hydrolyze in water).

Desalting Columns: Zeba™ Spin Desalting Columns or equivalent (7K MWCO).

Procedure:

Denaturation & Reduction:

Dissolve protein (100 µg) in Lysis Buffer.

Add DTT to a final concentration of 10 mM.

Incubate at 37°C for 30 minutes to reduce native disulfides.

Removal of Reducing Agent (Crucial):

Why: Excess DTT will react instantly with PMTS, neutralizing the reagent before it

modifies the protein.

Pass the sample through a desalting spin column equilibrated with reaction buffer (e.g., 50

mM HEPES, pH 7.5).

Alternative: If using TCEP, it must also be removed as it can reduce the mixed disulfide

formed by PMTS.

PMTS Alkylation:

Immediately add PMTS stock to the desalted protein (Final concentration: 10–20 mM). A

20-fold molar excess over cysteine content is recommended.

Incubate at Room Temperature for 10–15 minutes in the dark.
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Note: The reaction is extremely fast; prolonged incubation is unnecessary and increases

the risk of hydrolysis.

Digestion (Non-Reducing):

Dilute Urea/SDS to compatible levels (e.g., <1 M Urea).

Add Trypsin (1:50 enzyme-to-protein ratio).

Incubate overnight at 37°C. Do NOT add DTT or TCEP.

Mass Spectrometry:

Analyze via LC-MS/MS.[4]

Database Search Parameters:

Fixed Modification: None (if variable) or "Propylthio (C)" if quantitative.

Variable Modification: Cysteine +74.146 Da.

Specificities: Cysteine (C).[1][4][5][6][7][8]

Mechanism of Action Diagram
The following diagram illustrates the specific chemical transformation and the resulting mass

shift.

Caption: Reaction mechanism showing the transfer of the propylthio group. The sulfinic acid

leaving group allows the reaction to proceed to completion rapidly.

Troubleshooting & Optimization
Low Modification Efficiency:

Cause: Incomplete removal of DTT/TCEP from the reduction step.

Solution: Perform two rounds of desalting or use a higher capacity spin column. Ensure

PMTS stock is fresh (hydrolyzed PMTS is ineffective).
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Unexpected Mass Shifts (+32 Da or +48 Da):

Cause: Oxidation of Methionine or Cysteine (Sulfinic/Sulfonic acid) due to aging PMTS or

improper storage.

Solution: Use LC-MS/MS to differentiate oxidation (+16/32/48 Da) from Propylthio (+74

Da).

Loss of Signal:

Cause: Accidental reduction during sample cleanup or autosampler storage (if DTT

contamination is present).

Solution: Keep all buffers strictly non-reducing. Acidify samples (0.1% Formic Acid)

immediately after digestion to stabilize disulfides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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